Cas no 1185295-01-5 (3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride)

• Product Name: 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride
• CAS No: 1185295-01-5
• MF: C₁₀H₁₄ClNO₃S
• MW: 263.741060733795
• MDL: MFCD12028434
• CID: 5206311
• Update Time: 2026-03-06

3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methoxyphenyl)sulfonyl]azetidine hydrochloride
• 3-((3-Methoxyphenyl)sulfonyl)azetidine hydrochloride
• 3-[(3-Methoxyphenyl)sulfonyl]azetidinehydrochloride
• 3-((3-Methoxyphenyl)sulfonyl)azetidinehydrochloride
• SB51502
• 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride

• MDL： MFCD12028434
• Inchi： 1S/C10H13NO3S.ClH/c1-14-8-3-2-4-9(5-8)15(12,13)10-6-11-7-10;/h2-5,10-11H,6-7H2,1H3;1H
• InChI Key： KZWUGUBPNJKMAQ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC=C(C=1)OC)(C1CNC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride

Introduction to 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride (CAS No. 1185295-01-5)

3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1185295-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonylated heterocycles, featuring an azetidine core conjugated with a sulfonyl group derived from 3-methoxybenzene. The presence of the hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in drug development.

The structural motif of 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride combines the rigidity of the azetidine ring with the electron-withdrawing properties of the sulfonyl group, which can modulate biological activity through various mechanisms. The 3-methoxyphenyl moiety introduces a hydrophobic interaction surface while maintaining metabolic stability, which is crucial for pharmacokinetic optimization. This unique combination has positioned the compound as a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their diverse pharmacological profiles. Azetidine derivatives, in particular, have shown potential in targeting various biological pathways, including enzyme inhibition and receptor binding. The sulfonyl group in 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride is known to enhance binding affinity and selectivity, making it an attractive component in rational drug design. Studies have demonstrated that sulfonylated azetidines can exhibit inhibitory effects on enzymes such as kinases and proteases, which are implicated in numerous diseases.

One of the most compelling aspects of 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride is its potential application in oncology research. The compound’s ability to interact with critical targets in cancer cell signaling pathways has been explored in preclinical studies. For instance, modifications to the azetidine ring and sulfonyl substituents have been investigated to improve binding affinity to specific protein kinases involved in tumor growth and metastasis. Preliminary findings suggest that this compound may disrupt aberrant signaling networks by inhibiting key enzymes, offering a novel approach to cancer therapy.

Furthermore, the hydrochloride salt form of the compound enhances its pharmacological properties by improving solubility and stability in aqueous solutions. This is particularly relevant for formulation development, as it allows for easier administration via oral or injectable routes. The enhanced solubility also facilitates high-throughput screening processes, enabling rapid identification of derivatives with improved efficacy and reduced toxicity.

The synthesis of 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include sulfonylation of an azetidine precursor followed by methylation at the phenyl ring position. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for transitioning from laboratory-scale research to industrial applications.

From a medicinal chemistry perspective, the 3-methoxyphenyl group plays a crucial role in determining the pharmacokinetic behavior of the compound. The methoxy substituent enhances metabolic stability while maintaining favorable pharmacological properties. This balance is critical for achieving therapeutic efficacy without excessive side effects. Additionally, computational modeling techniques have been employed to predict how structural modifications will influence biological activity, allowing for rapid optimization of lead compounds.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationships (SAR) in designing novel therapeutics. 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride serves as an excellent example of how modifying specific functional groups can significantly impact biological activity. By systematically varying substituents on the azetidine ring and sulfonyl moiety, researchers can identify optimal analogs with enhanced potency and selectivity. This approach has been instrumental in developing next-generation drugs that target complex diseases more effectively.

The compound’s potential extends beyond oncology; it has also been explored for its antimicrobial properties. The sulfonyl group’s ability to disrupt bacterial cell membranes has been observed in preliminary studies, suggesting that derivatives of 3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride could be developed into novel antibiotics or antifungal agents. As antibiotic resistance continues to pose a global health challenge, innovative approaches like this are crucial for addressing unmet medical needs.

In conclusion,3-[(3-Methoxyphenyl)sulfonyl]azetidine hydrochloride (CAS No. 1185295-01-5) represents a promising therapeutic agent with diverse applications across multiple disease areas. Its unique structural features—combining an azetidine core with a sulfonylated phenyl group—make it an attractive scaffold for drug development. Ongoing research aims to further optimize its pharmacological properties through structural modifications and computational modeling techniques.